Cas no 3266-23-7 (2,3-dimethyloxirane)

2,3-dimethyloxirane structure
2,3-dimethyloxirane structure
Product Name:2,3-dimethyloxirane
CAS No:3266-23-7
MF:C4H8O
MW:72.1057214736938
MDL:MFCD00066345
CID:43981
PubChem ID:18632
Update Time:2025-04-18

2,3-dimethyloxirane Chemical and Physical Properties

Names and Identifiers

    • 2,3-dimethyloxirane
    • 2,3-dimethylethylene oxide
    • 2,3-butylene oxide
    • 2,3-epoxybutane
    • 2,3-Epoxybutane (cis,trans mixture)
    • beta-butylene oxide
    • 2,3-Butylene Oxide (cis- and trans- Mixture)
    • 2-Butene expoxide
    • 2-Butene oxide
    • Butane,2,3-epoxy
    • butane-2,3-epoxide
    • cis-2,3-epoxybutane
    • Oxirane,2,3-dimethyl
    • Pseudobutylene Oxide
    • trans-butene oxide
    • beta-Oxybutene
    • FT-0652330
    • 2,3-Dimethyl-oxirane (Z)
    • 63864-69-7
    • 2,3-Dimethyloxirane cis+trans
    • EN300-96226
    • AKOS015899847
    • EINECS 221-877-8
    • FT-0623893
    • Oxirane, 2,3-dimethyl-
    • 8-ACETAMIDONAPHTHALEN-2-YLACETATE
    • B0720
    • NS00002698
    • 3266-23-7
    • Oxirane, 2,3-dimethyl-, (2R,3R)-rel-
    • Butane, 2,3-epoxy-
    • MFCD00137387
    • SY224137
    • DTXSID5025239
    • Q58824552
    • EC 221-877-8
    • J-018826
    • CCRIS 6033
    • 2,3-Dimethyloxirane, cis+trans, >=97.0% (GC)
    • Butane, 2,3-epoxy, trans-
    • meso-2,3-Epoxybutane
    • (z)-2,3-epoxybutane
    • A821360
    • (e)-2,3-epoxybutane
    • MDL: MFCD00066345
    • Inchi: 1S/C4H8O/c1-3-4(2)5-3/h3-4H,1-2H3
    • InChI Key: PQXKWPLDPFFDJP-UHFFFAOYSA-N
    • SMILES: O1C(C)C1C

Computed Properties

  • Exact Mass: 72.05750
  • Monoisotopic Mass: 72.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 36.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.7
  • Topological Polar Surface Area: 12.5A^2

Experimental Properties

  • Color/Form: Uncertain
  • Density: 0.804
  • Boiling Point: 56~57℃
  • Flash Point: -26 ºC
  • Refractive Index: 1.3740-1.3810
  • PSA: 12.53000
  • LogP: 0.79360
  • Solubility: Uncertain

2,3-dimethyloxirane Security Information

  • Hazardous Material transportation number:UN 3271 3/PG 2
  • WGK Germany:3
  • Hazard Category Code: R11;R36/37/38
  • Safety Instruction: S16-S26-S36
  • RTECS:EK3855000
  • Hazardous Material Identification: F Xi
  • Safety Term:S16;S26;S36
  • Risk Phrases:R11; R36/37/38
  • Storage Condition:Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.

2,3-dimethyloxirane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM121816-10g
2,3-Epoxybutane
3266-23-7 95%
10g
$206 2021-08-06
Chemenu
CM121816-10g
2,3-Epoxybutane
3266-23-7 95%
10g
$*** 2023-05-30
SHENG KE LU SI SHENG WU JI SHU
sc-230852-5 ml
2,3-Dimethyloxirane,
3266-23-7
5 ml
¥955.00 2023-09-05
Enamine
EN300-96226-0.1g
2,3-dimethyloxirane
3266-23-7 95%
0.1g
$32.0 2024-05-21
Enamine
EN300-96226-0.25g
2,3-dimethyloxirane
3266-23-7 95%
0.25g
$42.0 2024-05-21
Enamine
EN300-96226-0.5g
2,3-dimethyloxirane
3266-23-7 95%
0.5g
$74.0 2024-05-21
Enamine
EN300-96226-1.0g
2,3-dimethyloxirane
3266-23-7 95%
1.0g
$98.0 2024-05-21
Enamine
EN300-96226-2.5g
2,3-dimethyloxirane
3266-23-7 95%
2.5g
$198.0 2024-05-21
Enamine
EN300-96226-5.0g
2,3-dimethyloxirane
3266-23-7 95%
5.0g
$326.0 2024-05-21
Enamine
EN300-96226-10.0g
2,3-dimethyloxirane
3266-23-7 95%
10.0g
$535.0 2024-05-21

2,3-dimethyloxirane Related Literature

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.